2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-fluoro-3-nitro-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C6H2F4N2O2/c7-5-4(12(13)14)1-3(2-11-5)6(8,9)10/h1-2H
• InChI Key: GRBXIMNAPLIFHK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])F)C(F)(F)F
• Molecular Formula: C6H2F4N2O2
• DSSTOX Substance ID: DTXSID90512960
• Molecular Weight: 210.09 g/mol
• CAS RN: 72587-16-7

Description

2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse. For instance, 2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions. It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium.

Scientific Research Applications

Pharmaceutical Applications

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Agrochemical Applications

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Synthesis of Crop-Protection Products

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Intermediate in Chemical Synthesis

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Veterinary Applications

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Future Applications

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Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group have been found to exhibit numerous pharmacological activities .

Mode of Action

It is known that the trifluoromethyl group can improve drug potency towards certain enzymes by lowering the pka of the cyclic carbamate through a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Fluoropyridines have been noted for their unique physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring .

Pharmacokinetics

The presence of fluorine in organic molecules can significantly affect pharmaceutical growth .

Result of Action

It is known that fluorine-containing compounds make up more than 50 percent of the best-selling drug molecules approved by the us food and drug administration (fda) .

Action Environment

The fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .

Safety and Hazards

While specific safety and hazard information for 2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine is not available, general precautions include wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding ingestion and inhalation.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. This suggests a promising future for the research and development of 2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine and its derivatives.